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Compound of Interest

Compound Name: Cl-HIBO

Cat. No.: B1662296 Get Quote

For immediate reference, treat Cl-HIBO (2-amino-3-(4-chloro-3-oxo-1,2-oxazol-5-yl)propanoic

acid) as a potentially hazardous chemical and follow the disposal procedures outlined below. A

specific Safety Data Sheet (SDS) for Cl-HIBO is not readily available; therefore, a cautious

approach is essential to ensure the safety of laboratory personnel and the environment.

This guide provides essential safety and logistical information for the proper disposal of Cl-
HIBO, a subtype-selective GluR1/2 agonist. The following procedures are based on general

best practices for laboratory chemical waste management and are intended for researchers,

scientists, and drug development professionals.

Core Principle: Precautionary Waste Management
In the absence of a dedicated Safety Data Sheet (SDS) for Cl-HIBO, it must be handled as a

chemical with unknown toxicity and environmental impact. Therefore, the primary disposal

method is collection and transfer to a licensed hazardous waste disposal service. Under no

circumstances should Cl-HIBO or its containers be disposed of in regular trash or down the

drain without a thorough hazard assessment and institutional approval.

Quantitative Data Summary
While specific disposal-related quantitative data for Cl-HIBO is unavailable, the following table

summarizes its known chemical properties.
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Property Value Reference

Molecular Formula C6H7ClN2O4 [1][2]

Molecular Weight 206.58 g/mol [1][2]

CAS Number 909400-43-7 [1]

Experimental Protocols: Step-by-Step Disposal
Procedure
The following protocol outlines the mandatory steps for the safe disposal of Cl-HIBO.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves, when handling Cl-HIBO.

Conduct all handling and waste collection activities within a well-ventilated area or a

chemical fume hood to minimize inhalation exposure.

Avoid generating dust if handling the solid form of the compound.

2. Waste Collection and Segregation:

Designate a specific, properly labeled container for Cl-HIBO waste. The container should be

made of a material compatible with the chemical and have a secure, leak-proof lid.

Do not mix Cl-HIBO waste with other chemical waste streams unless compatibility has been

confirmed. Incompatible chemicals can react dangerously.

Label the waste container clearly with "Hazardous Waste," the full chemical name "Cl-HIBO,"

and any known hazard information.

3. Disposal of Empty Containers:

Empty containers that once held Cl-HIBO should be considered contaminated and disposed

of as hazardous waste.
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If institutional policy allows for the rinsing of containers, triple-rinse the container with a

suitable solvent (e.g., water, if Cl-HIBO is water-soluble). Collect the rinsate as hazardous

waste.

4. Storage of Chemical Waste:

Store the sealed Cl-HIBO waste container in a designated satellite accumulation area within

the laboratory.

Ensure the storage area is secure, away from general traffic, and segregated from

incompatible materials.

5. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EH&S) department or a licensed

hazardous waste disposal contractor to arrange for pickup and proper disposal of the Cl-
HIBO waste.

Provide the EH&S department with all available information about the waste, including the

chemical name and quantity.

Logical Workflow for Cl-HIBO Disposal
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of Cl-HIBO.
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Start: Cl-HIBO Waste Generated

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Collect Waste in a
Designated, Labeled Container

Step 3: Segregate from
Incompatible Waste Streams

Step 4: Store Securely in
Satellite Accumulation Area

Step 5: Contact EH&S for
Hazardous Waste Pickup

End: Waste Transferred to
Licensed Disposal Facility

Click to download full resolution via product page

Caption: Workflow for the proper and safe disposal of Cl-HIBO.

Disclaimer: This information is intended as a guide and does not supersede institutional

policies or local, state, and federal regulations. Always consult with your institution's

Environmental Health and Safety department for specific guidance on chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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